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Compound of Interest

Compound Name: Daturametelin I

Cat. No.: B1162029 Get Quote

Disclaimer: As of the current date, specific official disposal guidelines for Daturametelin I have

not been established by regulatory agencies. The following procedures are based on general

principles of laboratory safety for handling bioactive and potentially cytotoxic compounds. It is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

and adhere to all local, state, and federal regulations regarding chemical waste disposal.

Daturametelin I is a bioactive withanolide isolated from Datura metel, a plant known for its

toxic properties.[1] While comprehensive toxicity data for Daturametelin I is not readily

available, its anti-proliferative and potential cytotoxic activities necessitate handling it as a

hazardous chemical.[2][3] Therefore, a cautious approach to its disposal is essential to ensure

the safety of laboratory personnel and to prevent environmental contamination.

Chemical and Safety Profile of Daturametelin I
The following table summarizes the known properties of Daturametelin I. Due to the limited

availability of a dedicated Safety Data Sheet (SDS), hazard information is inferred from its

biological activities and the general properties of related compounds.
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Property Data Source(s)

Chemical Name Daturametelin I [1][2][4]

Synonyms Not commonly available

Chemical Family Withanolide [2][3]

Molecular Formula
C₃₄H₄₈O₁₀ (deduced from

metabolite analysis)
[2]

Appearance
Solid (typical for isolated

natural products)
General Knowledge

Known Biological Activity

Anti-inflammatory, anti-

proliferative. Some

withanolides exhibit cytotoxic

activity.

[2][3]

Primary Hazards

Toxicity: The specific toxicity of

Daturametelin I is not well-

documented. However, as a

bioactive compound from a

toxic plant, it should be

handled as potentially toxic.

Given its anti-proliferative

effects, it should be treated as

potentially cytotoxic.

[1][2][3][5]

Solubility

Soluble in organic solvents

such as DMSO, Pyridine,

Methanol, Ethanol.

General Knowledge

Storage

Store in a cool, dry, and well-

ventilated area away from

incompatible substances.

General Knowledge

Experimental Protocols for Disposal
The proper disposal of Daturametelin I should be managed as hazardous chemical waste,

with special consideration for its potential cytotoxicity.
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Step-by-Step Disposal Procedure
1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Daturametelin I waste. This includes a lab

coat, safety goggles, and chemical-resistant gloves (nitrile or neoprene are generally

suitable).

2. Waste Segregation:

All materials that have come into contact with Daturametelin I must be segregated as

hazardous waste at the point of generation.[6] This includes:

Unused or excess Daturametelin I.

Contaminated consumables (e.g., pipette tips, weighing paper, gloves, vials).

Solvents and solutions containing Daturametelin I.

Contaminated glassware (must be decontaminated before washing or disposed of as

hazardous waste).

3. Solid Waste Disposal:

Container: Place all solid waste contaminated with Daturametelin I into a dedicated, leak-

proof hazardous waste container.[7] This container should be clearly labeled.

Labeling: The label should include:

The words "Hazardous Waste" and "Cytotoxic Waste".[6][7]

The full chemical name: "Daturametelin I".

The approximate quantity of the compound in the container.

The date the waste was first added.

The name of the principal investigator or laboratory contact.
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Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory, away from general traffic and incompatible materials.

4. Liquid Waste Disposal:

Aqueous Solutions: Do not dispose of aqueous solutions containing Daturametelin I down

the drain.[8][9]

Organic Solvent Solutions: Collect all liquid waste containing Daturametelin I in a sealable,

chemical-resistant waste container (e.g., a high-density polyethylene or glass bottle).

Labeling: Label the liquid waste container with the same information as the solid waste

container, additionally specifying the solvent(s) used.

Storage: Keep the liquid waste container tightly sealed and stored in secondary containment

to prevent spills.

5. Decontamination of Glassware:

Reusable glassware should be decontaminated before being washed.

Rinse the glassware multiple times with a suitable solvent (one in which Daturametelin I is
soluble, such as ethanol or acetone).

Collect the rinsate as hazardous liquid waste.

After thorough rinsing, the glassware can be washed using standard laboratory procedures.

6. Waste Pickup and Final Disposal:

Once the waste container is full or has reached the storage time limit set by your institution,

arrange for pickup by your institution's EHS department or a licensed hazardous waste

disposal contractor.[10]

Final disposal for cytotoxic waste is typically high-temperature incineration.[6][11][12]
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The following diagram illustrates the decision-making process for the proper disposal of

Daturametelin I waste.

Daturametelin I Disposal Workflow
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Daturametelin I waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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